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Compound of Interest

Compound Name: CK1-IN-1

Cat. No.: B610341 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

CK1-IN-1 is a potent inhibitor of Casein Kinase 1 (CK1), a family of serine/threonine-specific

protein kinases crucial to numerous cellular processes.[1] The CK1 family, comprising isoforms

such as α, δ, and ε, plays a significant regulatory role in signal transduction pathways like Wnt,

Hedgehog (Hh), and Hippo, which are fundamental to cell proliferation, embryonic

development, and circadian rhythms.[2][3][4] Dysregulation of CK1 activity has been implicated

in various diseases, including cancer and neurodegenerative disorders, making its inhibitors

valuable tools for research and potential therapeutic agents.[1][4][5] CK1-IN-1 specifically

inhibits CK1δ and CK1ε with high potency.[6] This document provides a detailed protocol for

the preparation, storage, and handling of a CK1-IN-1 stock solution using dimethyl sulfoxide

(DMSO) as the solvent.

Quantitative Data Summary
The physicochemical and inhibitory properties of CK1-IN-1 are summarized below for easy

reference.
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Property Value Reference

Molecular Formula C₂₄H₁₅F₂N₃ [6]

Molecular Weight 383.39 g/mol [6]

IC₅₀ (CK1δ) 15 nM [6]

IC₅₀ (CK1ε) 16 nM [6]

IC₅₀ (p38α MAPK) 73 nM [6]

Solubility in DMSO 77 mg/mL (200.83 mM) [6]

Solubility in Water Insoluble [6]

Solubility in Ethanol Insoluble [6]

Appearance Crystalline solid/Powder N/A

CK1 Signaling Pathway
Casein Kinase 1 is a key regulator in the canonical Wnt/β-catenin signaling pathway, where it

can function as both a positive and a negative regulator.[5] In the absence of a Wnt ligand,

CK1α phosphorylates β-catenin, priming it for further phosphorylation by GSK3β and

subsequent degradation.[7] This keeps cytoplasmic β-catenin levels low. Upon Wnt binding,

CK1δ/ε can phosphorylate Dishevelled (Dvl), leading to the stabilization and nuclear

translocation of β-catenin, which then activates target gene transcription.[5][8]
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Caption: Role of CK1 isoforms in the Wnt/β-catenin signaling pathway.

Experimental Protocol: Preparing CK1-IN-1 Stock
Solution
This protocol details the steps for reconstituting lyophilized CK1-IN-1 powder in DMSO to

create a high-concentration stock solution for experimental use.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b610341?utm_src=pdf-body-img
https://www.benchchem.com/product/b610341?utm_src=pdf-body
https://www.benchchem.com/product/b610341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To prepare a sterile, high-concentration stock solution of CK1-IN-1 in DMSO for use

in biological assays.

Materials:

CK1-IN-1 (lyophilized powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO, cell culture grade)

Sterile, amber or foil-wrapped microcentrifuge tubes (1.5 mL)

Sterile, aerosol-resistant pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Equipment:

Analytical balance (sensitive to 0.1 mg or better)

Calibrated micropipettes

Vortex mixer

Water bath sonicator (optional, for aiding dissolution)

Laminar flow hood or biosafety cabinet for sterile handling

Safety Precautions:

CK1-IN-1 is a bioactive small molecule. Handle with care, avoiding inhalation of powder and

direct contact with skin or eyes.

DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the

skin. Always wear appropriate gloves and handle in a well-ventilated area or chemical fume

hood.

Consult the Safety Data Sheet (SDS) for CK1-IN-1 and DMSO before beginning work.
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Experimental Workflow
The overall process for preparing the CK1-IN-1 stock solution is outlined in the diagram below.
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Caption: Workflow for the preparation of CK1-IN-1 stock solution.

Step-by-Step Protocol
1. Pre-Preparation: a. Before opening, allow the vial containing lyophilized CK1-IN-1 and the

bottle of DMSO to equilibrate to room temperature for at least 20-30 minutes. This prevents

condensation of atmospheric moisture, which can affect compound stability and solubility.[9] b.

Gently tap or centrifuge the vial of CK1-IN-1 to ensure all the powder is at the bottom.[10] c.

Perform all sterile steps inside a laminar flow hood or biosafety cabinet.

2. Calculation of DMSO Volume: a. Determine the desired final concentration of your stock

solution (e.g., 10 mM, 20 mM, or higher). b. Use the following formula to calculate the required

volume of DMSO:

Example Calculation for a 10 mM Stock from 1 mg of CK1-IN-1: Volume (μL) = [1 mg / 383.39

mg/mmol] x [1 / 10 mmol/L] x 1,000,000 μL/L Volume (μL) = [0.002608 mmol] x [0.1 L/mmol] x

1,000,000 μL/L Volume (μL) = 260.8 μL

3. Reconstitution: a. Carefully weigh the desired amount of CK1-IN-1 powder using an

analytical balance. For small quantities, it is often best to dissolve the entire contents of a pre-

weighed vial to avoid weighing errors. b. Using a calibrated micropipette, add the calculated

volume of anhydrous DMSO to the vial containing the CK1-IN-1 powder. c. Cap the vial tightly

and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. d. If the

compound does not fully dissolve, sonicate the vial in a room temperature water bath for 5-10

minutes or warm briefly to 37°C.[11] Visually inspect the solution against a light source to

ensure no particulates are present.

4. Aliquoting and Storage: a. Once fully dissolved, dispense the stock solution into sterile,

single-use aliquots in amber or foil-wrapped microcentrifuge tubes. Aliquoting prevents

repeated freeze-thaw cycles which can degrade the compound.[10][12] b. Clearly label each

aliquot with the compound name, concentration, solvent, and date of preparation. c. Store the

aliquots according to the recommended conditions outlined in the table below.
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Storage Type Temperature Duration Reference

Powder -20°C 3 years [12]

Stock in DMSO -80°C 1 year [6]

Stock in DMSO -20°C 1 month [6][12]

Guidelines for Use in Downstream Applications
Dilution for In Vitro Assays (e.g., Cell Culture):

Perform serial dilutions of the high-concentration DMSO stock solution in DMSO first, before

adding to an aqueous medium.[9]

To prepare the final working solution, dilute the DMSO stock (or a diluted DMSO stock)

directly into the cell culture medium.

Ensure the final concentration of DMSO in the cell culture medium is kept to a minimum,

typically below 0.5%, to avoid solvent-induced cytotoxicity.[12] Some sources recommend a

final concentration of <0.1% for sensitive assays.[9]

Vehicle Control:

Always include a vehicle control in your experiments. This control should contain the same

final concentration of DMSO as your experimental samples to account for any effects of the

solvent itself.

Precipitation:

If precipitation occurs when diluting the DMSO stock into aqueous buffer or media, try further

diluting the stock in DMSO before adding it to the aqueous solution.[9] Gentle warming

(37°C) and vortexing can also help re-dissolve precipitates.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.selleckchem.com/products/ck1-in-1.html
https://www.selleckchem.com/products/ck1-in-1.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.sigmaaldrich.com/JP/ja/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.sigmaaldrich.com/JP/ja/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.sigmaaldrich.com/JP/ja/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.selleckchem.com/qa.html
https://www.benchchem.com/product/b610341?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. What are CK1 inhibitors and how do they work? [synapse.patsnap.com]

2. CK1: Casein kinase 1 - Creative Enzymes [creative-enzymes.com]

3. Casein kinase 1 - Wikipedia [en.wikipedia.org]

4. The role of the casein kinase 1 (CK1) family in different signaling pathways linked to
cancer development - PubMed [pubmed.ncbi.nlm.nih.gov]

5. karger.com [karger.com]

6. selleckchem.com [selleckchem.com]

7. Casein Kinase 1 (CK1) Family as a Potential Therapeutic Target [bocsci.com]

8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

9. FAQs on Inhibitor Preparation [sigmaaldrich.com]

10. file.selleckchem.com [file.selleckchem.com]

11. selleckchem.com [selleckchem.com]

12. medchemexpress.cn [medchemexpress.cn]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of CK1-IN-1
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610341#preparing-ck1-in-1-stock-solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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